Cas no 872788-09-5 (5-PHENYL-4H-PYRAZOLE-3-CARBOXYLIC ACID)

• Product Name: 5-PHENYL-4H-PYRAZOLE-3-CARBOXYLIC ACID
• CAS No: 872788-09-5
• MF: C₁₀H₈N₂O₂
• MW: 188.182722091675
• MDL: MFCD06245332
• CID: 5270887
• Update Time: 2025-06-21

5-PHENYL-4H-PYRAZOLE-3-CARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

• 5-phenyl-4H-pyrazole-3-carboxylic acid
• 5-PHENYL-4H-PYRAZOLE-3-CARBOXYLIC ACID

• MDL： MFCD06245332
• Inchi： 1S/C10H8N2O2/c13-10(14)9-6-8(11-12-9)7-4-2-1-3-5-7/h1-5H,6H2,(H,13,14)
• InChI Key： LJKOJGJFZDZNJG-UHFFFAOYSA-N
• SMILES： N1=C(C2=CC=CC=C2)CC(C(O)=O)=N1

Additional information on 5-PHENYL-4H-PYRAZOLE-3-CARBOXYLIC ACID

Introduction to 5-PHENYL-4H-PYRAZOLE-3-CARBOXYLIC ACID (CAS No. 872788-09-5)

5-PHENYL-4H-PYRAZOLE-3-CARBOXYLIC ACID, identified by the Chemical Abstracts Service Number (CAS No.) 872788-09-5, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazole class, a versatile scaffold that is widely recognized for its broad spectrum of biological activities and potential therapeutic applications. The structural features of 5-PHENYL-4H-PYRAZOLE-3-CARBOXYLIC ACID, particularly the presence of a phenyl group and a carboxylic acid moiety, contribute to its unique chemical properties and reactivity, making it a valuable building block for the synthesis of more complex molecules.

The pyrazole core is a six-membered aromatic ring consisting of two nitrogen atoms and four carbon atoms. This framework is known for its stability and ability to engage in various interactions with biological targets, such as enzymes and receptors. The introduction of a phenyl group at the 5-position enhances the lipophilicity of the molecule, which can improve its solubility and membrane permeability, crucial factors for drug bioavailability. Additionally, the carboxylic acid group at the 3-position provides a site for further functionalization, enabling the attachment of other pharmacophores or biomolecules.

In recent years, 5-PHENYL-4H-PYRAZOLE-3-CARBOXYLIC ACID has been extensively studied for its potential in drug discovery and development. One of the most promising areas of research involves its application in the synthesis of small-molecule inhibitors targeting various diseases. For instance, studies have demonstrated its utility in developing compounds that interact with enzymes involved in inflammation and cancer progression. The pyrazole scaffold has shown particular efficacy in modulating Janus kinases (JAKs), which are key players in signal transduction pathways associated with these diseases.

Moreover, 5-PHENYL-4H-PYRAZOLE-3-CARBOXYLIC ACID has been explored as a precursor in the synthesis of antiviral agents. The structural motif of pyrazole is present in several approved antiviral drugs, highlighting its importance in combating viral infections. Researchers have leveraged the reactivity of 5-PHENYL-4H-PYRAZOLE-3-CARBOXYLIC ACID to develop novel derivatives with enhanced antiviral properties. These derivatives have shown promising results in preclinical studies, particularly against RNA viruses such as influenza and coronaviruses.

The carboxylic acid functionality of 5-PHENYL-4H-PYRAZOLE-3-CARBOXYLIC ACID also makes it a valuable intermediate in peptidomimetics and protein-protein interaction inhibitors. By incorporating this compound into synthetic strategies, scientists can create molecules that mimic peptide sequences or disrupt protein interactions critical for disease mechanisms. Such applications are particularly relevant in oncology, where targeting aberrant protein-protein interactions is a key strategy for developing effective therapies.

Recent advancements in computational chemistry have further enhanced the utility of 5-PHENYL-4H-PYRAZOLE-3-CARBOXYLIC ACID. Molecular modeling techniques have been employed to predict binding affinities and optimize lead structures derived from this scaffold. These computational approaches have accelerated the drug discovery process by allowing researchers to screen large libraries of potential candidates efficiently. The integration of machine learning algorithms has further refined these predictions, enabling more accurate identification of compounds with desired pharmacological profiles.

The synthesis of 5-PHENYL-4H-PYRAZOLE-3-CARBOXYLIC ACID itself has also seen significant progress. Modern synthetic methodologies have improved yield and purity, making it more accessible for industrial-scale production. Techniques such as transition metal-catalyzed cross-coupling reactions have been particularly useful in constructing the pyrazole core efficiently. Additionally, green chemistry principles have been applied to develop more sustainable synthetic routes, reducing waste and minimizing environmental impact.

In conclusion, 5-PHENYL-4H-PYRAZOLE-3-CARBOXYLIC ACID (CAS No. 872788-09-5) represents a compelling example of how structural diversity can drive innovation in pharmaceutical research. Its unique combination of chemical properties makes it an invaluable tool for developing novel therapeutic agents across multiple disease areas. As research continues to uncover new biological targets and synthetic strategies, compounds derived from this scaffold are poised to play an increasingly important role in addressing global health challenges.